3-nitro-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 3-nitro-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C17H15N3O3S/c1-10-7-8-11(2)15-14(10)19(3)17(24-15)18-16(21)12-5-4-6-13(9-12)20(22)23/h4-9H,1-3H3
• InChI Key: RQIDLQPYAQHAMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])N2C
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

The compound “3-nitro-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)benzamide” is a complex organic molecule. It contains a benzothiazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), in this case, carbon, nitrogen, and sulfur. It also has a nitro group (-NO2), which is a functional group that consists of one nitrogen atom and two oxygen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the benzothiazole ring, the nitro group, and the amide group. The presence of these groups would influence the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could increase the compound’s polarity, affecting its solubility in different solvents.

Scientific Research Applications

Pharmaceutical and Biological Activities

The compound’s biological activities span a wide range:

• .

Natural Products

Thiazole moieties appear in natural products, including vitamin B and penicillin. Their presence underscores their biological significance.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has biological activity, it could be studied further for potential medicinal uses.